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Compound of Interest

Compound Name: Nandrolone decanoate

Cat. No.: B1683769

For Immediate Release — Researchers, scientists, and drug development professionals
handling Nandrolone decanoate must adhere to strict federal regulations for its disposal to
ensure laboratory safety, prevent environmental contamination, and maintain regulatory
compliance. As a Schedule 1l controlled substance, the disposal of Nandrolone decanoate is
primarily governed by the Drug Enforcement Administration (DEA), with additional
considerations from the Environmental Protection Agency (EPA) regarding hazardous waste.

This guide provides essential safety and logistical information, outlining the necessary
procedural steps for the proper disposal of Nandrolone decanoate in a laboratory setting.

Key Disposal Principles

The paramount principle for disposing of Nandrolone decanoate is to render it non-retrievable.
[1] For laboratory researchers, this is typically achieved through a DEA-registered reverse
distributor. It is illegal for a laboratory's Environmental Health & Safety (EHS) department to
take possession of DEA-regulated substances from a research lab for disposal.[2] Instead, the
EHS department will facilitate the process with an approved reverse distributor.

It is crucial to recognize that Nandrolone decanoate may also be classified as a hazardous
waste under the Resource Conservation and Recovery Act (RCRA). A pharmaceutical is
deemed a hazardous waste if it is explicitly listed by the EPA (on P- or U-lists) or exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.[3][4][5][6] While Nandrolone
decanoate is not on the P or U lists, some safety data sheets classify it as a toxic solid.[7]
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Given this, and to ensure full compliance, it is best practice to manage it as both a controlled
substance and a hazardous waste.

Disposal Procedures for Nandrolone Decanoate

The following step-by-step protocol outlines the standard procedure for the disposal of expired,
unused, or unwanted Nandrolone decanoate from a laboratory.

Step 1: Segregation and Labeling

Expired or unwanted containers of Nandrolone decanoate must be clearly labeled as "Expired
- To Be Disposed Of" and segregated from active stock.[2] These containers must remain in the
secure, locked storage location designated for controlled substances.

Step 2: Contacting Institutional Environmental Health &
Safety (EHS)

The Principal Investigator (PI1) or their authorized personnel must contact their institution's EHS
department to initiate the disposal process. The EHS department will provide specific
instructions and coordinate with a DEA-registered reverse distributor.

Step 3: Documentation and Inventory

Meticulous record-keeping is mandatory. The disposal of Nandrolone decanoate must be
documented on the laboratory's controlled substance inventory records. For Schedule 1lI-V
substances, the transfer to a reverse distributor is documented via an invoice.[2] A copy of
these records must be maintained for at least two years.[2]

Step 4: Packaging for Disposal

The reverse distributor will provide specific instructions for packaging the Nandrolone
decanoate for transport. This typically involves placing the material in a designated, tamper-
proof container.

Step 5: Transfer to Reverse Distributor

The transfer of the controlled substance to the reverse distributor must be handled in
accordance with DEA regulations. This may involve direct pickup by the reverse distributor or
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shipment via a common or contract carrier to the distributor's registered location.[3][9]

Handling of Nandrolone Decanoate Waste

The proper handling of different forms of Nandrolone decanoate waste is critical to
maintaining a safe and compliant laboratory environment.

Waste Type Handling and Disposal Procedure

Segregate from active inventory, label clearly,
) and store securely. Initiate disposal through the
Expired/Unwanted Stock o
institutional EHS department for transfer to a

DEA-registered reverse distributor.

Empty vials or syringes containing a minimal
amount of Nandrolone decanoate that cannot be
) drawn out can be disposed of in a biohazard
Non-Recoverable Residuals ) )
sharps container. The disposal of the empty
container should be recorded, zeroing out the

container's balance on the usage log.

Clean up the spill using absorbent materials.
The cleanup refuse (e.g., paper towels) should
be placed in a hazardous waste container. The
Recoverable Spills spilled amount must be recorded on the
controlled substance usage log, and a DEA
Form 41 should be completed to document the

"unintentional destruction."[10]

Glassware and other lab materials contaminated
) with Nandrolone decanoate should be
Contaminated Labware ) ]
decontaminated or disposed of as hazardous

waste.

Personal protective equipment (gloves, lab
) coats, etc.) that is contaminated with
Contaminated PPE '
Nandrolone decanoate should be disposed of as

hazardous waste.
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Experimental Protocol: Disposal of Expired
Nandrolone Decanoate Solution

This protocol details the steps for a researcher to dispose of a 10 mL vial of expired
Nandrolone decanoate solution.

1.0 Objective: To safely and compliantly dispose of an expired 10 mL vial of Nandrolone
decanoate solution from a registered research laboratory.

2.0 Materials:

Expired 10 mL vial of Nandrolone decanoate solution

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Controlled substance inventory log

Hazardous waste tags/labels

Secure, lockable storage for controlled substances

Container for transport to reverse distributor (as provided by EHS/reverse distributor)
3.0 Procedure:

 Verification and Segregation:

1. Don appropriate PPE.

2. Verify that the vial of Nandrolone decanoate is expired.

3. Update the controlled substance inventory log to reflect the vial's status as "expired."
4. Label the vial "EXPIRED - FOR DISPOSAL."

5. Place the labeled vial in a designated, segregated area within the locked controlled
substance storage unit.
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Initiate Disposal Request:

1. Contact the institution's Environmental Health & Safety (EHS) department to request
disposal of a Schedule Il controlled substance.

2. Provide the EHS department with the necessary information, including the name of the
substance, quantity, and concentration.

Documentation for Transfer:
1. The EHS department will coordinate with a DEA-registered reverse distributor.
2. Complete any internal institutional forms required for the disposal.

3. Prepare for the transfer by ensuring all entries in the controlled substance log are accurate
and up-to-date.

Packaging for Shipment/Pickup:

1. Follow the specific packaging instructions provided by the EHS department or the reverse
distributor.

2. Place the labeled, expired vial into the provided transport container.

3. If required, complete a hazardous waste label for the outer container, listing "Nandrolone
decanoate" as the constituent.

Final Transfer and Record Keeping:

1. Arrange for the pickup of the container by the reverse distributor or transport it to the
designated collection point as instructed by EHS.

2. Obtain a copy of the invoice or other transfer documentation from the reverse distributor.
3. File the transfer documentation with the laboratory's controlled substance records.

4. Retain all records for a minimum of two years.
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Logical Workflow for Nandrolone Decanoate
Disposal

The following diagram illustrates the decision-making process and workflow for the proper

disposal of Nandrolone decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Nandrolone Decanoate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683769#nandrolone-decanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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